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Compound of Interest

Compound Name: Ret-IN-18

Cat. No.: B12406785

This document provides comprehensive guidance on the proper disposal procedures for Ret-
IN-18, a kinase inhibitor used in research and drug development. Adherence to these protocols
is critical for ensuring laboratory safety and environmental protection. The following information
is compiled to provide essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals.

Disclaimer: The following disposal procedures are based on general best practices for kinase
inhibitors and information from Safety Data Sheets (SDS) of similar RET inhibitors, such as
selpercatinib and pralsetinib. A specific SDS for Ret-IN-18 was not available at the time of this
writing. Always consult the official Safety Data Sheet for Ret-IN-18 provided by the
manufacturer before handling and disposal.

Quantitative Safety and Handling Data

The following table summarizes key safety and handling information for representative RET
kinase inhibitors, which should be considered as indicative for Ret-IN-18 until a specific SDS is
available.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b12406785?utm_src=pdf-interest
https://www.benchchem.com/product/b12406785?utm_src=pdf-body
https://www.benchchem.com/product/b12406785?utm_src=pdf-body
https://www.benchchem.com/product/b12406785?utm_src=pdf-body
https://www.benchchem.com/product/b12406785?utm_src=pdf-body
https://www.benchchem.com/product/b12406785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Selpercatinib

Pralsetinib (BLU-

General Kinase

Parameter L
(LOX0-292) 667) Inhibitor Class
Molecular Formula C29H31N703[1] C27H32FN902[2] Varies
Molecular Weight 525.60 g/mol [1] 533.60 g/mol [2] Varies
H315: Causes skin
irritation.[1] H319:
Causes serious eye
irritation.[1] H341.:
Suspected of causing
genetic defects.[3]
H360: May damage )
- H302: Harmful if
fertility or the unborn
) swallowed.[2] H315:
child.[3][4] H371: May S
Causes skin irritation. Potent compounds,
GHS Hazard cause damage to )
[2] H319: Causes often with target organ
Statements organs.[3] H373: May

cause damage to
organs through
prolonged or repeated
exposure.[3][4] H400:
Very toxic to aquatic
life.[3] H410: Very
toxic to aquatic life
with long lasting
effects.[3][5]

serious eye irritation.
[2] H335: May cause

respiratory irritation.[2]

toxicity.

Personal Protective
Equipment (PPE)

Protective gloves,
protective clothing,
eye protection, face
protection.[1] Use in a
laboratory fume hood

where possible.

Protective gloves,
protective clothing,
eye protection, face
protection.[2] Ensure

adequate ventilation.

[2]

Chemical-resistant
gloves, lab coat,
safety
glasses/goggles. Use
in a ventilated area or

fume hood.

First Aid Measures

Skin: Wash with plenty
of soap and water.[1]
Eyes: Rinse
cautiously with water

for several minutes.

Skin: Wash with plenty
of soap and water.[2]
Eyes: Rinse
cautiously with water

for several minutes.

Immediate medical
attention is generally

required.
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Remove contact Remove contact

lenses, if present and lenses, if present and

easy to do. Continue easy to do. Continue
rinsing.[1] Ingestion: rinsing.[2] Ingestion:
Do NOT induce Do NOT induce
vomiting; call a vomiting; call a
physician.[2] physician.[2]
Inhalation: Relocate to  Inhalation: Relocate to
fresh air.[2] fresh air.[2]
Dispose of ) )
_ Dispose of in a Treat as hazardous
contents/container to _ _ _
] suitable container. chemical waste.
Disposal an approved waste )
_ _ _ Prevent leakage or Dispose of through a
Considerations disposal plant.[5] ) ) )
] spills from entering licensed waste
Avoid release to the ) )
drains. disposal company.

environment.[5]

Experimental Protocols: Step-by-Step Disposal
Procedures for Ret-IN-18

The following protocol outlines the necessary steps for the safe disposal of Ret-IN-18 waste,
including pure compound, contaminated labware, and solutions.

1. Waste ldentification and Segregation:
« ldentify all waste streams containing Ret-IN-18. This includes:
o Unused or expired pure compound.
o Aqueous and solvent solutions containing Ret-IN-18.
o Contaminated consumables (e.g., pipette tips, tubes, gloves, bench paper).
o Contaminated glassware.

o Segregate Ret-IN-18 waste from other laboratory waste at the point of generation. Do not
mix with non-hazardous waste.[6]
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. Waste Containment and Labeling:
Solid Waste:

o Collect solid waste (pure compound, contaminated consumables) in a dedicated, leak-
proof, and puncture-resistant container.

o The container must be clearly labeled as "Hazardous Waste - Ret-IN-18" and include the
appropriate GHS hazard pictograms.

Liquid Waste:

o Collect liquid waste in a dedicated, sealed, and chemically compatible container. Plastic
containers are often preferred to glass to minimize the risk of breakage.[7]

o The container must be clearly labeled as "Hazardous Waste - Ret-IN-18" with the
approximate concentration and solvent composition. Include appropriate GHS hazard
pictograms.

Sharps Waste:

o Any sharps (needles, scalpels) contaminated with Ret-IN-18 must be disposed of in a
designated sharps container.

. Storage of Waste:
Store waste containers in a designated, secure area away from general laboratory traffic.
Ensure the storage area is well-ventilated.
Do not accumulate large quantities of waste. Arrange for regular disposal.

. Disposal Request and Pickup:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for hazardous waste.[7]

Complete all required waste disposal forms accurately and completely.
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e Do not pour Ret-IN-18 waste down the drain or dispose of it in the regular trash.[7]
5. Decontamination of Labware:
e Glassware:

o Rinse glassware with a suitable solvent (e.g., ethanol or acetone) to remove residual Ret-
IN-18. Collect the rinsate as hazardous liquid waste.

o Wash the rinsed glassware with an appropriate laboratory detergent and water.
e Spills:

o In case of a spill, wear appropriate PPE.

o Absorb the spill with an inert material (e.g., vermiculite, sand).

o Collect the absorbent material in a sealed container and dispose of it as hazardous solid
waste.

o Decontaminate the spill area with a suitable solvent and then soap and water.

Mandatory Visualizations
RET Signaling Pathway
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Caption: The RET signaling pathway and the inhibitory action of Ret-IN-18.
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Ret-IN-18 Disposal Workflow
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Generation of
Ret-IN-18 Waste

Identify & Segregate Waste
(Solid, Liquid, Sharps)

Contain in Labeled,
Leak-proof Containers

Store in Designated
Secure Area

Complete Disposal Forms
& Request EHS Pickup

EHS Collects Waste
for Proper Disposal

End:
Waste Disposed

Click to download full resolution via product page

Caption: Step-by-step workflow for the proper disposal of Ret-IN-18 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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